- Glucopyranosyl-substituted benzonitrile derivatives, pharmaceutical compositions containing such compounds, their use and process for their manufacture, World Intellectual Property Organization, , ,
Cas no 946525-43-5 ([4-(difluoromethyl)phenyl]boronic acid)
946525-43-5 structure
Product Name:[4-(difluoromethyl)phenyl]boronic acid
CAS No:946525-43-5
MF:C7H7BF2O2
MW:171.937089204788
MDL:MFCD09056705
CID:839799
PubChem ID:20777176
Update Time:2025-11-06
[4-(difluoromethyl)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Difluoromethyl)phenyl)boronic acid
- [4-(difluoromethyl)phenyl]boronic acid
- 4-(DIFLUOROMETHYL)BENZENEBORONIC ACID
- 4-(difluoromethyl)phenylboronic acid
- 4-Difluoromethyl-phenylboronic acid
- 4-DifluoroMethylphenylboronic acid
- BKHBDGFRIWAUKK-UHFFFAOYSA-N
- 4-Difluoromethylbenzeneboronic acid
- SBB088560
- AM87476
- SY020551
- AB0064633
- V9456
- ST24020497
- B-[4-(Difluoromethyl)phenyl]boronic acid (ACI)
- EN300-316482
- 946525-43-5
- DTXSID50609749
- (4-difluoromethylphenyl)boronic acid
- SCHEMBL1714193
- 4-Difluoromethyl-phenylboronic acid, AldrichCPR
- F11390
- Z1201624950
- AKOS006344022
- CS-0030626
- 4-borono-alpha,alpha-difluorotoluene, 4-boronobenzal fluoride
- (4-(Difluoromethyl)phenyl)boronicacid
- MFCD09056705
- DB-349193
- GS-6343
-
- MDL: MFCD09056705
- Inchi: 1S/C7H7BF2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7,11-12H
- InChI Key: BKHBDGFRIWAUKK-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(B(O)O)=CC=1)F
Computed Properties
- Exact Mass: 172.05100
- Monoisotopic Mass: 172.0507160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.27
- Boiling Point: 287 ºC
- Flash Point: 127 ºC
- PSA: 40.46000
- LogP: 0.30400
[4-(difluoromethyl)phenyl]boronic acid Security Information
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
[4-(difluoromethyl)phenyl]boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
[4-(difluoromethyl)phenyl]boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132412-100mg |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 95+% | 100mg |
$75 | 2021-08-05 | |
| Chemenu | CM132412-250mg |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 95+% | 250mg |
$119 | 2021-08-05 | |
| Chemenu | CM132412-1g |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 95+% | 1g |
$297 | 2021-08-05 | |
| Chemenu | CM132412-5g |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 95+% | 5g |
$787 | 2021-08-05 | |
| Ambeed | A166770-100mg |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 97% | 100mg |
$12.0 | 2025-04-14 | |
| Ambeed | A166770-250mg |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 97% | 250mg |
$15.0 | 2025-04-14 | |
| Ambeed | A166770-1g |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 97% | 1g |
$28.0 | 2025-04-14 | |
| Ambeed | A166770-5g |
(4-(Difluoromethyl)phenyl)boronic acid |
946525-43-5 | 97% | 5g |
$99.0 | 2025-04-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE280-200mg |
[4-(difluoromethyl)phenyl]boronic acid |
946525-43-5 | 97% | 200mg |
264.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE280-50mg |
[4-(difluoromethyl)phenyl]boronic acid |
946525-43-5 | 97% | 50mg |
132.0CNY | 2021-08-04 |
[4-(difluoromethyl)phenyl]boronic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene , Tetrahydrofuran ; rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate ; -70 °C → -20 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; -20 °C → rt
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene , Tetrahydrofuran ; rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate ; -70 °C → -20 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; -20 °C → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Dichloromethane
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene , Tetrahydrofuran , Hexane ; rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate , Hydrochloric acid Solvents: Water ; -70 °C → -20 °C; -20 °C → rt
1.2 Reagents: Chloro(1-methylethyl)magnesium Solvents: Toluene , Tetrahydrofuran , Hexane ; rt → -70 °C; 30 min, -70 °C
1.3 Reagents: Trimethyl borate , Hydrochloric acid Solvents: Water ; -70 °C → -20 °C; -20 °C → rt
Reference
- Process for the preparation of glucopyranosyl-substituted benzonitriles for use as therapeutic agents treating metabolic disorders, United States, , ,
[4-(difluoromethyl)phenyl]boronic acid Raw materials
[4-(difluoromethyl)phenyl]boronic acid Preparation Products
[4-(difluoromethyl)phenyl]boronic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
946525-43-5 ([4-(difluoromethyl)phenyl]boronic acid) Related Products
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- 864759-67-1([3-methyl-4-(trifluoromethyl)phenyl]boronic acid)
- 128796-39-4([4-(trifluoromethyl)phenyl]boronic acid)
- 947533-94-0((4-Methyl-3-(trifluoromethyl)phenyl)boronic acid)
- 913835-35-5(5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid)
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- 850411-13-1((3-Methyl-5-(trifluoromethyl)phenyl)boronic acid)
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